Cas no 56153-31-2 ( )
structure
Product Name:
CAS No:56153-31-2
MF:C13H14INO2
MW:343.160235881805
CID:944977
PubChem ID:24192347
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-methylquinolin-1-ium-2-carboxylate,iodide
- NSC138310
- NSC-138310
- 2-(Ethoxycarbonyl)-1-methylquinolin-1-ium iodide
- DS-010957
- ethyl 1-methyl-2H-quinoline-2-carboxylate
- 56153-31-2
- DTXSID20638167
-
-
- Inchi: 1S/C13H14NO2.HI/c1-3-16-13(15)12-9-8-10-6-4-5-7-11(10)14(12)2;/h4-9H,3H2,1-2H3;1H/q+1;/p-1
- InChI Key: OPLSIDOMSVENIK-UHFFFAOYSA-M
- SMILES: [I-].O(CC)C(C1=CC=C2C=CC=CC2=[N+]1C)=O
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 343.00693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 29.54
- LogP: -1.15500
Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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